Cas no 15397-16-7 (Cmc-methyl-alpha-D-ribofuranosetetrabenzoate)
15397-16-7 structure
Product Name:Cmc-methyl-alpha-D-ribofuranosetetrabenzoate
CAS No:15397-16-7
MF:C34H28O9
MW:580.580730438232
CID:50100
PubChem ID:10031134
Update Time:2025-07-11
Cmc-methyl-alpha-D-ribofuranosetetrabenzoate Chemical and Physical Properties
Names and Identifiers
-
- 2-C-Methyl-alpha-D-ribofuranose tetrabenzoate
- ALPHA-D-RIBOFURANOSE
- 1,2,3,5-tetramethyl-cyclohexane
- AC1L3RVT
- AC1Q2QKZ
- AR-1B5212
- CTK4H7963
- Cyclohexane, 1,2,3,5-tetramethyl-
- EINECS 223-082-1
- KST-1B3870
- D-Ribofuranose
- a-D-Ribofuranose
- [(2R,3R,4R,5R)-3,4,5-tribenzoyloxy-4-methyloxolan-2-yl]methyl benzoate
- 15397-16-7
- SCHEMBL280134
- (2R,3R,4R,5R)-5-((Benzoyloxy)methyl)-3-methyltetrahydrofuran-2,3,4-triyl tribenzoate
- Cmc-methyl-alpha-D-ribofuranosetetrabenzoate
-
- Inchi: 1S/C34H28O9/c1-34(43-32(38)26-20-12-5-13-21-26)28(41-30(36)24-16-8-3-9-17-24)27(22-39-29(35)23-14-6-2-7-15-23)40-33(34)42-31(37)25-18-10-4-11-19-25/h2-21,27-28,33H,22H2,1H3/t27-,28-,33-,34-/m1/s1
- InChI Key: QJZSLTLDMBDKOU-GDTAYWNCSA-N
- SMILES: O1[C@@H]([C@@](C)([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 580.17334
- Monoisotopic Mass: 580.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 43
- Rotatable Bond Count: 13
- Complexity: 957
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 114A^2
- XLogP3: 6.6
Experimental Properties
- Density: 1.34
- Boiling Point: 687.271 °C at 760 mmHg
- Flash Point: 286.638 °C
- Refractive Index: 1.634
- PSA: 114.43
- LogP: 5.26660
Cmc-methyl-alpha-D-ribofuranosetetrabenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C274030-50mg |
Cmc-methyl-alpha-D-ribofuranosetetrabenzoate |
15397-16-7 | 50mg |
$ 215.00 | 2022-04-01 | ||
| TRC | C274030-100mg |
Cmc-methyl-alpha-D-ribofuranosetetrabenzoate |
15397-16-7 | 100mg |
$ 355.00 | 2022-04-01 | ||
| TRC | C274030-250mg |
Cmc-methyl-alpha-D-ribofuranosetetrabenzoate |
15397-16-7 | 250mg |
$ 700.00 | 2022-04-01 | ||
| A2B Chem LLC | AE81950-1g |
D-Ribofuranose |
15397-16-7 | 1g |
$686.00 | 2024-04-20 |
Cmc-methyl-alpha-D-ribofuranosetetrabenzoate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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